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Compound of Interest

Compound Name: 4-Nitroaniline Hydrochloride

Cat. No.: B096520

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical properties of 4-Nitroaniline
Hydrochloride, with a specific focus on its melting and boiling points. This document includes
a summary of available data, standardized experimental protocols for physical characterization,
and logical workflows relevant to its synthesis and analysis.

Physical and Chemical Properties

4-Nitroaniline Hydrochloride (CAS Number: 15873-51-5) is the hydrochloride salt of 4-
Nitroaniline.[1][2][3][4] It is an organic compound that typically appears as a yellow to orange
crystalline solid.[3] The formation of the hydrochloride salt enhances its water solubility
compared to its free base form, 4-nitroaniline.[3][5]

While extensive data is available for the parent compound, 4-nitroaniline, specific physical
properties such as the melting and boiling points for its hydrochloride salt are not consistently
reported in readily available literature. Organic salts often exhibit complex thermal behavior,
including decomposition at elevated temperatures, which can complicate the determination of a
true boiling point.

Data Summary

The following table summarizes the available physical property data for 4-Nitroaniline
Hydrochloride and its parent compound, 4-Nitroaniline, for comparative purposes.
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4-Nitroaniline

Property . 4-Nitroaniline (Free Base)
Hydrochloride
CAS Number 15873-51-5 100-01-6
CeH7CIN20:2 (or
Molecular Formula CeHsN20:2
CeHsN202-HCI)
Molecular Weight 174.58 g/mol 138.12 g/mol
) Yellow or brown
Appearance Pale yellow to orange solid
powder/crystals
Melting Point Data not readily available 146-149 °C
N ) Data not readily available 332 °C (at 760 mmHg); 260 °C
Boiling Point .
(likely decomposes) (at 200 mmHg)
N ) Sparingly soluble in water (0.8
Solubility Soluble in water

mg/ml at 18.5 °C)

Data sourced from references[2][3][4][5][6][7]-

Experimental Protocols

Accurate determination of physical properties is critical for the characterization of chemical

substances. The following sections detail standard methodologies for determining the melting

point of a solid and discuss the considerations for the boiling point of a thermally sensitive salt.

Melting Point Determination (Capillary Method)

This protocol describes the standard procedure for determining the melting point range of a

solid crystalline compound using a capillary tube apparatus (e.g., Thiele tube or digital melting

point apparatus).

Materials:

e Dry, purified sample of the compound

o Capillary tubes (sealed at one end)
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e Mortar and pestle

e Melting point apparatus or Thiele tube with a high-boiling point liquid (e.g., mineral oil)
o Thermometer (calibrated)

Procedure:

o Sample Preparation: Ensure the sample is completely dry and finely powdered. Use a mortar
and pestle to grind the crystals into a fine powder.

o Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a depth
of 2-3 mm. This is achieved by tapping the sealed end of the tube on a hard surface to
compact the sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block or attach it to the
thermometer with the sample aligned next to the thermometer bulb. Immerse the setup in the
heat-transfer fluid of the apparatus.

e Heating and Observation:

o Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample, bath, and thermometer.

o Carefully observe the sample.

» Data Recording: Record the temperature range from the point at which the first drop of liquid
appears (T1) to the temperature at which the entire sample has melted into a clear liquid (T2).
The melting point is reported as this range (T1 - T2).

Boiling Point and Decomposition Considerations

Determining the boiling point of an organic salt like 4-Nitroaniline Hydrochloride is often
impractical. Unlike neutral organic compounds which transition from a liquid to a gaseous state
at a distinct temperature, salts are held together by strong ionic forces. Supplying enough
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thermal energy to overcome these forces and vaporize the compound frequently leads to
thermal decomposition before a boiling point is reached.

Observation Protocol for Thermal Decomposition:
o Place a small amount of the sample in a heating tube or on a hot stage microscope.
o Slowly increase the temperature at a controlled rate (e.g., 5-10 °C per minute).
o Observe the sample for physical changes such as:
o Color change (darkening, charring)
o Gas evolution (bubbling)
o Sublimation

o Record the temperature at which these decomposition events begin. This is reported as the
decomposition temperature or range, not a boiling point.

Workflows and Pathways

Visualizing the synthesis and characterization process provides a clear and logical framework
for researchers. The following diagrams, rendered using Graphviz, illustrate key workflows
related to 4-Nitroaniline Hydrochloride.

Synthesis of 4-Nitroaniline Hydrochloride

The synthesis of 4-Nitroaniline Hydrochloride is a multi-step process that begins with the
protection of the amino group in aniline, followed by nitration and subsequent deprotection and
salt formation.[5][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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